Justicidin C
Justicidin C
Justicidin C is a natural product found in Justicia procumbens with data available.
Brand Name:
Vulcanchem
CAS No.:
17803-12-2
VCID:
VC21044450
InChI:
InChI=1S/C22H18O7/c1-24-16-7-12-13(8-17(16)25-2)21(26-3)20-14(9-27-22(20)23)19(12)11-4-5-15-18(6-11)29-10-28-15/h4-8H,9-10H2,1-3H3
SMILES:
COC1=C(C=C2C(=C1)C(=C3COC(=O)C3=C2OC)C4=CC5=C(C=C4)OCO5)OC
Molecular Formula:
C22H18O7
Molecular Weight:
394.4 g/mol
Justicidin C
CAS No.: 17803-12-2
Cat. No.: VC21044450
Molecular Formula: C22H18O7
Molecular Weight: 394.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Justicidin C is a natural product found in Justicia procumbens with data available. |
|---|---|
| CAS No. | 17803-12-2 |
| Molecular Formula | C22H18O7 |
| Molecular Weight | 394.4 g/mol |
| IUPAC Name | 9-(1,3-benzodioxol-5-yl)-4,6,7-trimethoxy-1H-benzo[f][2]benzofuran-3-one |
| Standard InChI | InChI=1S/C22H18O7/c1-24-16-7-12-13(8-17(16)25-2)21(26-3)20-14(9-27-22(20)23)19(12)11-4-5-15-18(6-11)29-10-28-15/h4-8H,9-10H2,1-3H3 |
| Standard InChI Key | RHTTTZYNBXNPSZ-UHFFFAOYSA-N |
| SMILES | COC1=C(C=C2C(=C1)C(=C3COC(=O)C3=C2OC)C4=CC5=C(C=C4)OCO5)OC |
| Canonical SMILES | COC1=C(C=C2C(=C1)C(=C3COC(=O)C3=C2OC)C4=CC5=C(C=C4)OCO5)OC |
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